Cas no 91-84-9 (Pyrilamine)

Pyrilamine is an ethylenediamine-derived antihistamine, primarily recognized for its H1 receptor antagonism. It exhibits competitive inhibition of histamine binding, effectively mitigating allergic responses such as rhinitis, urticaria, and conjunctivitis. Its moderate lipophilicity allows for efficient central nervous system penetration, though this may also contribute to sedative effects. Pyrilamine maleate, a common salt form, enhances stability and solubility for pharmaceutical formulations. The compound’s rapid absorption and predictable metabolism make it suitable for short-term symptomatic relief. Additionally, its structural versatility has facilitated research into analogs with improved selectivity. Caution is advised regarding potential anticholinergic side effects. Pyrilamine remains a reference standard in antihistamine efficacy studies.

Pyrilamine structure

Product Name:Pyrilamine

CAS No:91-84-9

MF:C₁₇H₂₃N₃O

MW:285.3840239048

CID:803840

PubChem ID:4992

Update Time:2025-10-13

Pyrilamine Chemical and Physical Properties

Names and Identifiers

- 1,2-Ethanediamine,N1-[(4-methoxyphenyl)methyl]-N2,N2-dimethyl-N1-2-pyridinyl-
- N'-[(4-methoxyphenyl)methyl]-N,N-dimethyl-N'-pyridin-2-ylethane-1,2-diamine
- [13C]-Pyrilamine
- Anhistabs
- Antalergan
- Antallergan
- BROMPHENIRAMINE
- Dorantamin
- Histapyran
- Mepiramine
- Mepyramine
- Mepyramine(R)
- N-[(4-methoxyphenyl)methyl]-N',N'-dimethyl-N-2-pyridinyl-1,2-ethanediamine
- Neoantergan
- Pyranisamine
- pyrilamine
- MEPYRAMINE [MART.]
- NCGC00015822-05
- 91-84-9
- Coradon
- Stangen
- 1, N-[(4-methoxyphenyl)methyl]-N',N'-dimethyl-N-2-pyridinyl-
- N-((4-METHOXYPHENYL)METHYL)-N'N'-DIMETHYL-N-2-PYRIDINYL-1,2-ETHANEDIAMINE
- Pymafed (Salt/Mix)
- BRD-K97564742-103-01-9
- Wait's green mountain antihistamine
- IDI1_000175
- KBioSS_001384
- SBI-0050865.P004
- NCGC00015822-12
- 2-[(p-Methoxybenzyl)[2-(dimethylamino)ethyl]amino]pyridine
- BDBM22567
- N-(p-Methoxybenzyl)-N',2-ethanediamine
- Antihist (Salt/Mix)
- Spectrum2_001306
- SPBio_002417
- PYRILAMINE [MI]
- CCRIS 1330 (Salt/Mix)
- NCGC00015822-06
- Ethylenediamine, N',N'-dimethyl-N-(p-methoxybenzyl)-N-(2-pyridyl)-
- N',N'-Dimethyl-N-(p-methoxybenzyl)-N-(2-pyridyl)ethylenediamine
- D08183
- AB00053539_20
- Pyrilamide
- Mepyraminum (INN-Latin)
- CCRIS 4865
- Afko-Hist
- R.d. 2786
- SDCCGSBI-0050865.P005
- BIDD:GT0215
- Minihist (Salt/Mix)
- 2-((2-(DIMETHYLAMINO)ETHYL)(P-METHOXYBENZYL)AMINO)PYRIDINE
- RD 2786
- Antamine
- NCGC00258531-01
- AB00053539_21
- N-para-Methoxybenzyl-N',N'-dimethyl-N-alpha-pyridylethylenediamine
- N,N-Dimethyl-N'-(p-methoxybenzyl)-N'-(2 -Pyridyl)ethylenediamine
- KBio2_001384
- NCGC00015822-04
- Maranhist
- CHEMBL511
- 102206-59-7
- Spectrum5_001264
- NCGC00015822-09
- 2-[(2-Dimethylaminoethyl)(p-methoxybenzyl)amino]pyridine
- Mepyramin
- KBio1_000175
- 2-((2-DIMETHYLAMINOETHYL)(P-METHOXYBENZYL)AMINO)PYRIDINE
- Histalon
- HMS2089M19
- KBio2_006520
- D04AA02
- NCGC00015822-10
- NSC-13136
- BRN 0269019
- Statomin
- NSC13136
- 3H]pyrilamine
- NCGC00023513-06
- NCGC00015822-13
- 2-((2-(Dimethylamino)ethyl)-(p-methoxybenzyl)amino)pyridine
- R06AC01
- NCGC00023513-04
- RP 2786
- Histan (Salt/Mix)
- BRD-K97564742-050-04-6
- UNII-HPE317O9TL
- Paraminyl
- KBio3_001610
- N-(p-Methoxybenzyl)-N',N'-dimethyl-N-2-pyridylethylenediamine
- MFCD00023451
- CCG-204972
- CAS-59-33-6
- 2-[[2-(Dimethylamino)ethyl](p-methoxybenzyl)amino]pyridine
- GTPL3957
- N-[(4-methoxyphenyl)methyl]-N',N'-dimethyl-N-pyridin-2-ylethane-1,2-diamine
- Oprea1_317349
- NS00008274
- Pyridine, 2-[(p-methoxybenzyl)[2-(dimethylamino)ethyl]amino]-
- [11C]-pyrilamine
- N-p-Methoxybenzyl-N',N'-dimethyl-N-alpha-pyridylethylenediamine
- N-(4-methoxybenzyl)-N',N'-dimethyl-N-pyridin-2-ylethane-1,2-diamine
- N-((4-Methoxyphenyl)methyl)-N',N'-dimethyl-N-2-pyridinyl-1,2-ethanediamine
- EINECS 202-102-2
- Stamine
- Pyriliamine
- N-(p-Methoxybenzyl)-N',N'-dimethyl-N-(.alpha.-pyridyl)ethylenediamine
- NINDS_000175
- NCI-C60651
- Mepyraminum
- Mepyraminum [INN-Latin]
- N,N-Dimethyl-N'-(4-methoxybenzyl)-N'-(.alpha.-pyridyl)-ethylenediaminene
- Prestwick1_000289
- SPBio_001371
- Q3800087
- 1,2-Ethanediamine, N-[(4-methoxyphenyl)methyl]-N',N'-dimethyl-N-2-pyridinyl-
- Tocris-0660
- Pyramal
- Anhistol
- L000391
- [11C]-Mepyramine
- AKOS001637059
- N-P-METHOXYBENZYL-N'N'-DIMETHYL-N-ALPHA-PYRIDYLETHYLENEDIAMINE
- NCGC00015822-08
- N-p-Methoxybenzyl-N',N'-dimethyl-N-.alpha.-pyridylethylenediamine
- Pyridine, 2-[[2-(dimethylamino)ethyl](p-methoxybenzyl)amino]-
- CHEBI:6762
- Copsamine
- Prefrin A (Salt/Mix)
- NCGC00015822-21
- DTXCID303542
- N-Dimethylamino-aethyl-N-p-methoxy-benzyl-.alpha.-amino-pyridin-maleat
- p-Methoxy-benzyl-.alpha.-pyridyl-dimethyl-aethylendiamin
- Spectrum_000904
- 1,2-Ethanediamine, N-((4-methoxyphenyl)methyl)-N',N'-dimethyl-N-2-pyridinyl-
- PYRA
- BSPBio_000198
- Spectrum3_000605
- Histacap
- PYRILAMINE [VANDF]
- Mepyramin [German]
- Spectrum4_000493
- Mepiramina (INN-Spanish)
- Neobridal
- Prestwick0_000289
- Lopac-P-5514
- p-Methoxybenzyl-alpha-pyridyl-dimethyl-aethylendiamin [German]
- 2-((p-Methoxybenzyl)(2-(dimethylamino)ethyl)amino)pyridine
- Pyridine, 2-((p-methoxybenzyl)(2-(dimethylamino)ethyl)amino)-
- NCGC00015822-03
- Lopac0_000890
- Isamin
- Mepyramine [INN:BAN]
- BSPBio_002110
- KBioGR_001005
- Tox21_110230_1
- Pyrilamine salt with fine resin
- DB06691
- BRD-K97564742-050-05-3
- WLN: T6NJ BN2N1&1&1R DO1
- GTPL1227
- Prestwick2_000289
- KBio2_003952
- NCGC00015822-07
- Mepiramina
- NCGC00015822-15
- NCGC00023513-02
- Tox21_200978
- 5-22-08-00381 (Beilstein Handbook Reference)
- WLN: T6NJ DN1R DO1&2N1&1
- N-(4-methoxybenzyl)-N ,N -dimethyl-N-pyridin-2-ylethane-1,2-diamine
- AB00053539-19
- Nyscaps
- Neo-Bridal
- Thylogen
- Tox21_110230
- Anthisan
- Parmal
- MEPYRAMINE [HSDB]
- AB00053539
- MEPYRAMINE (MART.)
- N-(p-Methoxybenzyl)-N',N'-dimethyl-N-(alpha-pyridyl)ethylenediamine
- p-Methoxybenzyl-alpha-pyridyl-dimethyl-aethylendiamin
- Prestwick3_000289
- NCGC00023513-05
- N-[2-(dimethylamino)ethyl]-N-[(4-methoxyphenyl)methyl]pyridin-2-amine
- EN300-18535450
- N-(p-Methoxybenzyl)-N',N'-dimethyl-N-2-pyridyl-1,2-ethanediamine
- N1-(4-Methoxybenzyl)-N2,N2-dimethyl-N1-(pyridin-2-yl)ethane-1,2-diamine
- Kriptin
- NCGC00015822-02
- [11C]pyrilamine
- [3H]mepyramine
- NCGC00015822-11
- Mepyren
- MEPYRAMINE [WHO-DD]
- N-(p-Methoxybenzyl)-N',N'-dimethyl-N-2-(pyridylethylene)diamine
- NCGC00015822-01
- HSDB 5187
- Pyridine, 2-[[2-(dimethylamino)ethyl][p-methoxybenzyl)amino]]-
- Mepiramina [INN-Spanish]
- N-(para-Methoxybenzyl)-N',N'-dimethyl-N-2-pyridylethylenediamine
- N,N-dimethyl-N'-{[4-(methyloxy)phenyl]methyl}-N'-pyridin-2-ylethane-1,2-diamine
- Pyridine, 2-((2-(dimethylamino)ethyl)(p-methoxybenzyl)amino)-
- Mepyramine (INN)
- Harvamine
- DivK1c_000175
- DTXSID9023542
- SCHEMBL19114
- 2-[[2-(Dimethylamino)ethyl]-(p-methoxybenzyl)amino]pyridine
- MEPYRAMINE [INN]
- NSC 13136
- n,n-dimethyl-n'-(4-methoxybenzyl)-n'-(2-pyridyl)ethylenediamine
- 1,2-Ethanediamine, N-[(4-methoxyphenyl)methyl]-N',N'-dimethyl-N-2-pyridyl-
- CAS-91-84-9
- Histasan
- Dipane
- Pyrlex
- NCGC00015822-17
- BPBio1_000218
- FT-0628211
- Ethylenediamine,N'-dimethyl-N-(p-methoxybenzyl)-N-(2-pyridyl)-
- HPE317O9TL
- N-((4-METHOXYPHENYL)METHYL)-N-2-PYRIDINYL-N',N'-DIMETHYL-1,2-ETHANEDIAMINE
- pyridine, 2-((2-dimethylaminoethyl)(p-methoxybenzyl)amino)-
- 1,2-Ethanediamine, N1-[(4-methoxyphenyl)methyl]-N2,N2-dimethyl-N1-2-pyridinyl-; 1,2-Ethanediamine, N-[(4-methoxyphenyl)methyl]-N',N'-dimethyl-N-2-pyridinyl- (9CI); Pyridine, 2-[[2-(dimethylamino)ethyl](p-methoxybenzyl)amino]- (7CI,8CI); N1-[(4-Methoxyphen
- BRD-K97564742-051-02-8
- pyridine, 2-[(2-dimethylaminoethyl) (p-methoxybenzyl) amino]-
- BRD-K97564742-050-31-9
- Y5E
- TS-08382
- BRD-K97564742-050-32-7
- Pyrilamine
- MDL： MFCD00023451
- Inchi： 1S/C17H23N3O/c1-19(2)12-13-20(17-6-4-5-11-18-17)14-15-7-9-16(21-3)10-8-15/h4-11H,12-14H2,1-3H3
- InChI Key： YECBIJXISLIIDS-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC(=CC=1)CN(C1C=CC=CN=1)CCN(C)C

Computed Properties

Exact Mass: 285.18400
Monoisotopic Mass: 285.184
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 7
Complexity: 277
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 28.6A^2

Experimental Properties

Density: 1.0141 (rough estimate)
Boiling Point: bp5 201°; bp0.06 168-172°
Refractive Index: nD25 1.5760-1.5765
PSA: 28.60000
LogP: 2.65840

Pyrilamine Security Information

Toxicity：LD50 orally in mice: 312 mg/kg (Schlichtergroll)

Pyrilamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M329487-1mg	Pyrilamine	91-84-9		1mg	$190.00	2023-05-17
TRC	M329487-10mg	Pyrilamine	91-84-9		10mg	$ 1200.00	2023-09-07
Enamine	EN300-18535450-0.05g		91-84-9		0.05g	$2755.0	2023-09-18
1PlusChem	1P01FO5B-1mg	Pyrilamine Maleate Salt	91-84-9	99%	1mg	$206.00	2024-04-20
1PlusChem	1P01FO5B-5mg	Pyrilamine Maleate Salt	91-84-9	99%	5mg	$451.00	2024-04-20
1PlusChem	1P01FO5B-10mg	Pyrilamine Maleate Salt	91-84-9	99%	10mg	$657.00	2024-04-20
1PlusChem	1P01FO5B-25mg	Pyrilamine Maleate Salt	91-84-9	99%	25mg	$1033.00	2024-04-20
1PlusChem	1P01FO5B-50mg	Pyrilamine Maleate Salt	91-84-9	99%	50mg	$1394.00	2024-04-20
1PlusChem	1P01FO5B-100mg	Pyrilamine Maleate Salt	91-84-9	99%	100mg	$1860.00	2024-04-20
A2B Chem LLC	AY09951-1mg	N1-(4-Methoxybenzyl)-N2,N2-dimethyl-N1-(pyridin-2-yl)ethane-1,2-diamine	91-84-9	95%	1mg	$146.00	2024-05-20